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Compound of Interest

trans-4-Fluorophenyl 4-
Compound Name:
ethylcyclohexanecarboxylate

CAS No.: 100633-61-2

Cat. No.: B012499

Get Quote
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CAS Number: 100633-61-2 Document Type: Technical Monograph & Application Guide
Version: 2.1 (Industrial/R&D)

Executive Summary

trans-4-Fluorophenyl 4-ethylcyclohexanecarboxylate (CAS 100633-61-2) is a critical liquid
crystal monomer (LCM) utilized primarily in the formulation of nematic liquid crystal mixtures for
Active Matrix Thin-Film Transistor (AM-TFT) displays. Distinguished by its low viscosity and
moderate dielectric anisotropy, this fluorinated ester serves as a "diluent” in high-performance
LC cocktails, improving response times without compromising the thermal stability of the
mesophase.

This guide provides a comprehensive technical analysis, detailing the compound's synthesis,
purification protocols, structural characterization, and critical role in electro-optical applications.

Chemical Identity & Physicochemical Properties[1]
[2][3]
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The structural integrity of the trans-configuration is paramount. The cis-isomer introduces a
"kink" in the molecular geometry, destroying the rod-like (calamitic) shape required for liquid
crystalline behavior.

Table 1: Core Technical Specifications

Parameter Specification

) trans-4-Fluorophenyl 4-
Chemical Name
ethylcyclohexanecarboxylate

CAS Number 100633-61-2

Molecular Formula C1s5H19FO2

Molecular Weight 250.31 g/mol

SMILES CCC1CCC(CC1)C(=0)0OC2=CC=C(C=C2)F
Physical State White Crystalline Solid / Liquid Crystal
Purity Grade > 99.5% (HPLC) for Electronic Grade
Melting Point ~45-55 °C (Typical for this class)

Dielectric Anisotropy Positive (+Ag)

Synthesis & Manufacturing Protocol
Reaction Logic

The synthesis prioritizes the retention of the trans-cyclohexane configuration. Acid-catalyzed
esterification is often avoided due to potential isomerization or low yields with steric hindrance.
The Acyl Chloride Method is the industry standard for scalability and stereochemical
preservation.

Mechanism:

 Activation: Conversion of trans-4-ethylcyclohexanecarboxylic acid to its acid chloride using
Thionyl Chloride (
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« Esterification: Nucleophilic attack by 4-fluorophenol upon the acyl chloride in the presence of
a base (Pyridine/TEA) to scavenge HCI.

Experimental Workflow (Step-by-Step)

Reagents:

Precursor A: trans-4-Ethylcyclohexanecarboxylic acid (1.0 eq)

Reagent B: Thionyl Chloride (1.2 eq)

Precursor C: 4-Fluorophenol (1.0 eq)

Solvent: Toluene (anhydrous)

Base: Pyridine (1.1 eq)

Protocol:

Chlorination: Dissolve Precursor A in Toluene. Add catalytic DMF. Add

dropwise at 0°C. Reflux for 2 hours until gas evolution ceases. Evaporate excess
under reduced pressure.

o Coupling: Redissolve the crude acid chloride in fresh Toluene. Cool to 0°C.

» Addition: Add a solution of 4-Fluorophenol and Pyridine in Toluene dropwise, maintaining
temperature < 5°C to prevent side reactions.

e Reaction: Allow to warm to room temperature and stir for 4—6 hours.
e Quench: Pour mixture into ice-cold dilute HCI (to neutralize pyridine).
o Work-up: Separate organic layer. Wash with

(aq), then Brine. Dry over
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Synthesis Diagram

i
4 Dehydration | Activation I -502, HCl 1 Acid Chioride |
carboxylic Acid | (SOCI2, Reflux) | | Intermediate |
i

Click to download full resolution via product page
Figure 1: Synthetic pathway via acyl chloride activation, ensuring stereochemical retention.

Quality Control & Characterization

For electronic-grade materials, impurities (ions, moisture, isomers) must be < 50 ppm to
prevent display flickering and voltage holding ratio (VHR) degradation.

Analytical Standards

e GC-MS: Confirms molecular weight (250.31 m/z) and fragmentation pattern (loss of
fluorophenoxy group).

» 1H NMR (CDCls, 400 MHz):

[e]

6.9—-7.1 ppm (m, 4H, Aromatic protons).

[e]

2.3-2.4 ppm (tt, 1H, CH-CO, axial).

[e]

0.9-1.8 ppm (m, Cyclohexane ring protons + Ethyl group).

Critical Check: The coupling constant of the CH-CO proton confirms the trans (axial-axial)

[e]

VS cis (equatorial-axial) geometry.

o HPLC: Reverse-phase C18 column, Acetonitrile/Water gradient. Target purity > 99.8%.

Phase Transition Analysis

The compound acts as a nematogen. Differential Scanning Calorimetry (DSC) and Polarized
Optical Microscopy (POM) are required to map the phase behavior.

Workflow:
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¢ Heat: Crystal (Cr)
Nematic (N)
Isotropic (I).

e Cool: Isotropic (1)
Nematic (N)

Crystal (Cr). Note: Monotropic behavior (where the nematic phase appears only upon
cooling) is common in pure esters and is acceptable if the mixture remains stable.

QC Workflow Diagram

Batch Sample

Purity Analysis

HPLC (Purity >99.8%) GC-MS (Identity)

Release for Blending Reprocess / Discard

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: Quality Control decision tree for Liquid Crystal Monomers.

Applications in Liquid Crystal Displays

trans-4-Fluorophenyl 4-ethylcyclohexanecarboxylate is rarely used as a standalone
material. It is @ component in eutectic mixtures.

Functional Role

 Viscosity Reducer: The cyclohexane ring and short ethyl chain provide low rotational
viscosity (

), essential for fast switching speeds (response time).

» Dielectric Tuning: The terminal fluorine atom introduces a moderate longitudinal dipole
moment, contributing to positive dielectric anisotropy (

) required for field alignment in TN (Twisted Nematic) and IPS (In-Plane Switching) modes.

 Stability: The ester linkage, while less stable than direct C-C bonds (e.g., in biphenyls),
provides a cost-effective way to adjust elastic constants (

Comparative Advantage

Unlike cyano-based LCs (-CN), fluorinated esters have higher resistivity (Voltage Holding
Ratio), making them superior for Active Matrix (TFT) applications where charge retention is
critical for image stability.

Safety & Handling (MSDS Highlights)

e GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).

e Handling: Avoid inhalation of dust. Use in a fume hood.
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Storage: Store at room temperature (15-25°C), sealed under inert gas (Nitrogen/Argon) to
prevent hydrolysis of the ester bond by atmospheric moisture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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